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Compound of Interest

Compound Name: cis-4-Decenal

cat. No.: B1232446

An In-depth Technical Guide to the Safety and Handling of cis-4-Decenal
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cis-4-Decenal (CAS
No. 21662-09-9), a monounsaturated fatty aldehyde. The following sections detail its
hazardous properties, safe handling procedures, and emergency response protocols to ensure
the safety of laboratory and research personnel.

Chemical and Physical Properties

cis-4-Decenal is a colorless to very faint yellow liquid.[1][2] Key physical and chemical
properties are summarized in the table below.

Property Value Source
Molecular Formula C10H180 [3]
Molecular Weight 154.25 g/mol [4]
Boiling Point 78 - 80 °C at 10 mmHg [2][3]
Flash Point 81 °C/177.8 °F (closed cup) [31[5]
Density 0.847 - 0.857 g/mL at 25 °C [2][5]
Refractive Index n20/D 1.443 [2][6]
Water Solubility Not miscible [11121[71
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Hazard Identification and Classification

cis-4-Decenal is classified as a hazardous substance. The primary hazards are skin irritation,
serious eye irritation, and potential respiratory irritation.[8][9][10] It is also a combustible liquid.

[3][°]

GHS Hazard Statements

Code Hazard Statement Hazard Class Category
H227 Combustible liquid Flammable liquids 4

Skin
H315 Causes skin irritation 2

corrosion/irritation

Causes serious eye Serious eye
H319 N N 2
irritation damage/eye irritation

Specific target organ
May cause respirator toxicity, single
H335 ) .y. P Y Y g ] 3
irritation exposure; Respiratory

tract irritation

Harmful to aquatic life Hazardous to the
H412 with long lasting aquatic environment, 3

effects long-term hazard

Source:[8][9][10]

Signal Word: Warning[3][6][9]
Toxicology and Health Effects

cis-4-Decenal is reported to have low toxicity by ingestion and skin contact.[1][2][7] However, it
Is a known skin and eye irritant.[1][2][8] Chronic exposure to uremic toxins, a class of
compounds that includes cis-4-Decenal, may be associated with renal and cardiovascular
issues.[4] Symptoms of overexposure can include headache, dizziness, tiredness, nausea, and
vomiting.[3]

Safe Handling and Storage

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1232446?utm_src=pdf-body
https://www.smolecule.com/products/s619944
https://www.synerzine.com/docs/sds/W0402%20SDS%20(US-English).pdf
https://www.chemicalbook.com/price-india/CIS-4-DECENAL.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL06382~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2014:59:47~~cis-4-Decenal~~
https://www.synerzine.com/docs/sds/W0402%20SDS%20(US-English).pdf
https://www.smolecule.com/products/s619944
https://www.synerzine.com/docs/sds/W0402%20SDS%20(US-English).pdf
https://www.chemicalbook.com/price-india/CIS-4-DECENAL.htm
https://www.benchchem.com/product/b1232446?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/cis-4-decenal-dic20447.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5154597.htm
https://chemdad.com/index.php?c=article&id=30409
https://www.guidechem.com/encyclopedia/cis-4-decenal-dic20447.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5154597.htm
https://www.smolecule.com/products/s619944
https://www.benchchem.com/product/b1232446?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/cis-4-Decenal
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL06382~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2014:59:47~~cis-4-Decenal~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

When handling cis-4-Decenal, the following personal protective equipment should be worn:

Eye Protection: Safety glasses with side-shields or goggles.[1][6]

Hand Protection: Suitable chemical-resistant gloves.[1][6]

Skin and Body Protection: A lab coat or other protective clothing.[1]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
organic vapor cartridge is recommended.[1][6]

Engineering Controls

Work with cis-4-Decenal should be conducted in a well-ventilated area, preferably in a
chemical fume hood.[3][5] Eyewash stations and safety showers must be readily accessible in
the work area.[5]

Storage

Store cis-4-Decenal in a tightly closed container in a cool, dry, and well-ventilated place.[1][11]
Keep it away from heat, sparks, open flames, and other sources of ignition.[3][5] Incompatible
materials include strong oxidizing agents.[5]
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Diagram 1: Safe Storage and Handling Workflow for cis-4-Decenal.

Accidental Release and Disposal
Accidental Release

In the event of a spill:

Remove all sources of ignition.[5]

Ensure adequate ventilation.[5]

Wear appropriate personal protective equipment.[5]

Absorb the spill with an inert material (e.g., sand, earth).[5]
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o Collect the absorbed material into a suitable, closed container for disposal.[5]

» Do not allow the substance to enter drains or the environment.[5]

Disposal

Dispose of cis-4-Decenal and its containers in accordance with local, state, and federal
regulations.[5] This should be done through an approved waste disposal plant.[9]

First Aid Measures

Immediate medical attention may be required in case of exposure.[3]

R Exposure Event -

Rouites of Exposure & Immediate Actions

‘Skin Contact: Eye Contact: Inhalation 7 Ingestion:
\Wash with plenty of soap and water for at least 15 minutes,) (Rinse with water for at least 15 minutes, including under eyelids) (Viove to fresh air. If not breathing, give artificial respiration,)  (Clean mouth with water and drink plenty of water afterwards,

Seek Medical Attention if Symptoms Persist or are Severe

Click to download full resolution via product page

Diagram 2: First Aid Procedures for cis-4-Decenal Exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[3] Get medical attention.[3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[3] If skin
irritation persists, call a physician.[3][5]

 Inhalation: Remove to fresh air.[3] If the person is not breathing, give artificial respiration.[1]
Get medical attention if symptoms occur.[3]
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 Ingestion: Clean mouth with water and drink plenty of water afterwards.[3] Do not induce
vomiting.[11]

Fire-Fighting Measures

cis-4-Decenal is a combustible liquid.[3]

Suitable Extinguishing Media: Use water mist, carbon dioxide (CO2), dry chemical, or foam.
[5][11] Water mist may be used to cool closed containers.[3]

e Unsuitable Extinguishing Media: Do not use a direct stream of water.[11]

» Specific Hazards: Containers may explode when heated.[3] When heated to decomposition,
it may emit acrid smoke and irritating fumes.[1][2][7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][5]

Experimental Protocols

Detailed experimental protocols for the toxicological and irritation testing of cis-4-Decenal are
not provided in the readily available safety data sheets. However, references to standard
methods are made. For instance, biodegradability is determined according to OECD test
method guidelines.[12] The provided hazard classifications are based on data from these
standardized tests. For specific experimental details, researchers should consult the primary
toxicological literature or contact the chemical supplier.

Stability and Reactivity

 Stability: Stable under normal conditions.[3][5]

e Hazardous Reactions: None under normal processing.[3][5]

» Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[3][5]

e Incompatible Materials: Strong oxidizing agents.[5]
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e Hazardous Decomposition Products: No information available, but combustion may produce
carbon monoxide and carbon dioxide.[11]

e Hazardous Polymerization: Does not occur.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1232446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

